Cas no 1344394-34-8 ((3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1344394-34-8
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• MDL: MFCD21342041
• CID: 5605843
• PubChem ID: 130607680
• Update Time: 2025-06-11

(3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1344394-34-8
• (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• EN300-8747341
• 3-Isoquinolinecarboxylic acid, 5-chloro-1,2,3,4-tetrahydro-, (3S)-
• (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

• MDL： MFCD21342041
• Inchi： 1S/C10H10ClNO2/c11-8-3-1-2-6-5-12-9(10(13)14)4-7(6)8/h1-3,9,12H,4-5H2,(H,13,14)/t9-/m0/s1
• InChI Key： VLDJZMKXAZDJMJ-VIFPVBQESA-N
• SMILES： ClC1=CC=CC2CN[C@H](C(=O)O)CC=21

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 410.8±45.0 °C(Predicted)
• pka: 2.08±0.20(Predicted)

Additional information on (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

(3S)-5-Chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 1344394-34-8)

(3S)-5-Chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 1344394-34-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and the (3S) stereochemistry in the structure imparts unique properties that make it a valuable candidate for various studies.

The chemical structure of (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is characterized by a tetrahydroisoquinoline core with a carboxylic acid functional group at the C-3 position and a chlorine atom at the C-5 position. The stereochemistry at the C-3 position is crucial for its biological activity and selectivity. This compound can be synthesized through various routes, including catalytic hydrogenation of isoquinoline derivatives and chiral resolution techniques to achieve the desired enantiomeric purity.

Recent research has highlighted the potential of (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid in several therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Studies have shown that this compound exhibits potent analgesic activity by modulating specific receptors involved in pain signaling pathways. For instance, it has been reported to interact with opioid receptors, particularly the mu-opioid receptor (MOR), which plays a central role in pain modulation.

Beyond its analgesic properties, (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has also shown promise in neurodegenerative disease research. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and promote neurogenesis. These findings suggest that this compound could be a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic applications, (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid has been studied for its potential as a tool compound in biochemical assays. Its unique chemical structure and biological activity make it an ideal candidate for probing specific protein-protein interactions and signaling pathways. Researchers have utilized this compound to investigate the mechanisms underlying various cellular processes, providing valuable insights into disease pathogenesis and drug discovery.

The safety profile of (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is an important consideration for its potential clinical use. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, (3S)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS No. 1344394-34-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of various biological processes and developing new therapeutic strategies. Ongoing research continues to explore its full potential and refine its use in both laboratory settings and clinical trials.